4-(4,4-difluoropiperidin-1-yl)pyrimidine
Description
Scientific Research Applications
Antineoplastic Medications
Pyrimidine, which includes “4-(4,4-difluoropiperidin-1-yl)pyrimidine”, is a prevalent component in numerous antineoplastic medications . These medications are used to treat various types of cancer by inhibiting the growth of neoplastic cells .
EGFR Inhibitors
The compound has been used in the synthesis of novel thiophene bipyrimidine EGFR inhibitors . EGFR inhibitors are drugs used in cancer treatment that inhibit the action of the epidermal growth factor receptor (EGFR), which promotes the growth of cancer cells .
Targeted Drug Therapy
In targeted drug therapy, small molecule targeted drugs are created to target precise cancer sites at the molecular level . These drugs, which can include “4-(4,4-difluoropiperidin-1-yl)pyrimidine”, can inhibit the proliferation, differentiation, and migration of cancer cells by blocking signal transduction processes .
Antimicrobial Applications
Diazine alkaloids, which include pyrimidines like “4-(4,4-difluoropiperidin-1-yl)pyrimidine”, have been reported to exhibit antimicrobial properties . They can be used to treat various bacterial infections .
Anticancer Applications
Pyrimidine derivatives, including “4-(4,4-difluoropiperidin-1-yl)pyrimidine”, have been broadly applied in therapeutic disciplines due to their high degree of structural diversity . They have been reported to exhibit anticancer activities .
Cardiovascular Agents
Pyrimidine derivatives have also been used as cardiovascular agents . They can help in the treatment of various cardiovascular diseases .
Antidiabetic Applications
Pyrimidine derivatives have been reported to exhibit antidiabetic activities . They can be used in the treatment of diabetes .
Antihypertensive Applications
Pyrimidine derivatives have been used as antihypertensive agents . They can help in the treatment of high blood pressure .
properties
IUPAC Name |
4-(4,4-difluoropiperidin-1-yl)pyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11F2N3/c10-9(11)2-5-14(6-3-9)8-1-4-12-7-13-8/h1,4,7H,2-3,5-6H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UTQXCAJCTKMLSU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(F)F)C2=NC=NC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11F2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4,4-Difluoropiperidin-1-yl)pyrimidine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[5-({[(4-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide](/img/structure/B6434625.png)
![4-[9-(3,4-dicarboxyphenyl)-9H-fluoren-9-yl]benzene-1,2-dicarboxylic acid](/img/structure/B6434659.png)
![1-(4-chlorobenzenesulfonyl)-2-{[(2-fluorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole](/img/structure/B6434661.png)
![1-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]ethan-1-one](/img/structure/B6434673.png)
![2-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}-N-phenyl-N-(propan-2-yl)acetamide](/img/structure/B6434689.png)
![benzyl(methyl)[(1,3,4-oxadiazol-2-yl)methyl]amine](/img/structure/B6434717.png)
![2-methyl-3-[(pyridin-4-yl)methoxy]pyridine](/img/structure/B6434729.png)